Cas no 120276-77-9 (1,3-Benzodioxole-4-carboxaldehyde, oxime)

• Product Name: 1,3-Benzodioxole-4-carboxaldehyde, oxime
• CAS No: 120276-77-9
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1209224
• Update Time: 2024-08-02

1,3-Benzodioxole-4-carboxaldehyde, oxime Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxaldehyde, oxime
• 2,3-methylenedioxybenzaldehyde oxime

• Inchi： 1S/C8H7NO3/c10-9-4-6-2-1-3-7-8(6)12-5-11-7/h1-4,10H,5H2
• InChI Key： OZQMOZWLVKFYEG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(C=NO)=C2OC1

Computed Properties

• Exact Mass: 165.04261

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 291.0±29.0 °C(Predicted)
• PSA: 51.05
• pka: 10.59±0.28(Predicted)